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Compound of Interest

Compound Name: Ellagic acid dihydrate

Cat. No.: B173945 Get Quote

Introduction

Ellagic acid is a naturally occurring polyphenolic compound found in numerous fruits, nuts, and

seeds, such as pomegranates, berries, and walnuts. It exists primarily in the form of

hydrolyzable tannins called ellagitannins, which release ellagic acid upon hydrolysis in the gut.

[1][2] The hydrated form, ellagic acid dihydrate, is of significant interest to the scientific

community for its potent antioxidant, anti-inflammatory, anti-mutagenic, and anti-carcinogenic

properties.[1][3][4] This document provides a detailed technical overview of ellagic acid
dihydrate, focusing on its core molecular properties, its role in key cellular signaling pathways,

and common experimental methodologies used in its study.

Core Molecular and Chemical Properties
Ellagic acid dihydrate is a planar molecule whose structure enables it to accept electrons,

contributing to its antioxidant capabilities.[5][6] It is characterized as a dilactone of

hexahydroxydiphenic acid.[4] The key quantitative data for this compound are summarized

below.
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Property Value Source(s)

Molecular Formula
C₁₄H₁₀O₁₀ (or C₁₄H₆O₈ ·

2H₂O)
[4][7][8]

Molecular Weight 338.22 g/mol [4][7][8][9]

CAS Number
133039-73-3 (dihydrate); 476-

66-4 (anhydrous)
[4][7][10]

Appearance Slightly beige powder [4]

Melting Point >300 °C [10]

Solubility
1 M NaOH: 10 mg/mL; ethanol:

10 mg/mL
[4][9]

Purity (Assay) ≥98% (by HPLC) [4]

Involvement in Cellular Signaling Pathways
Ellagic acid exerts its diverse biological effects by modulating multiple intracellular signaling

pathways. Its ability to interact with key regulatory proteins makes it a promising candidate for

further investigation in drug development.

Nrf2 Antioxidant Response Pathway
Ellagic acid is a known activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)

signaling pathway, a critical cellular defense mechanism against oxidative stress.[3] Under

stress conditions, ellagic acid facilitates the dissociation of Nrf2 from its inhibitor, Keap1,

allowing Nrf2 to translocate to the nucleus. There, it initiates the transcription of antioxidant

genes, such as heme oxygenase-1 (HO-1) and quinone oxidoreductase 1 (NQO1).[3][11]
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Fig 1. Ellagic acid-mediated activation of the Nrf2 pathway.

PI3K/Akt Survival Pathway
The PI3K/Akt pathway is crucial for cell survival, growth, and proliferation. Ellagic acid has

been shown to activate this pathway, which can be protective in certain contexts, such as

mitigating adrenaline-induced cardiotoxicity.[11] However, in other contexts, such as in high-

glucose-induced injury in mesangial cells, ellagic acid has been observed to inhibit the

PI3K/Akt pathway, demonstrating its context-dependent mechanism of action.[12]
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Fig 2. Modulation of the PI3K/Akt signaling pathway by Ellagic Acid.

Cell Cycle and Apoptosis Regulation in Cancer
Ellagic acid has demonstrated significant anti-cancer potential by targeting hallmarks of cancer.

[13] It can inhibit cyclin-dependent kinase 6 (CDK6), a key regulator of the cell cycle, leading to

G1 arrest.[13] Furthermore, it modulates the expression of tumor suppressor proteins like p53
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and p21.[12][13] In the context of apoptosis, ellagic acid can influence both the intrinsic

(mitochondrial) and extrinsic pathways, promoting programmed cell death in cancer cells.[13]

Experimental Protocols and Methodologies
The study of ellagic acid dihydrate involves a range of standard biochemical and cell biology

techniques. While specific parameters vary between experiments, the general workflows

provide a foundation for research design.

General Workflow for In Vitro Analysis
A typical experimental workflow to investigate the effects of ellagic acid on a specific cellular

process, such as a signaling pathway, involves cell culture, treatment, and subsequent

molecular analysis.

Preparation

Experiment

Analysis

1. Cell Culture
(e.g., B16F10, 3T3-L1)

3. Cell Treatment
(Incubate cells with EA

at desired concentrations)

2. Solution Preparation
(Dissolve EA in DMSO/Ethanol)

4. Cell Lysis &
Protein Quantification

5b. Functional Assay
(e.g., Viability, Apoptosis)

5c. RNA Extraction
& qPCR

5a. Western Blotting
(Analyze protein expression,

e.g., p53, Akt)
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Fig 3. Generalized workflow for studying Ellagic Acid's cellular effects.

Methodology Overviews
Preparation of Ellagic Acid Solutions: Due to its low water solubility, ellagic acid dihydrate is

typically dissolved in a solvent like dimethyl sulfoxide (DMSO) or ethanol to create a stock

solution.[9] Slight heating may be necessary for complete solubilization in ethanol. Alkaline

solutions can also be used but are less stable and should be prepared immediately before

use.

High-Performance Liquid Chromatography (HPLC): This technique is standard for

determining the purity of ellagic acid powder (typically ≥98%) and for quantifying its

concentration in experimental samples, such as extracts or biological fluids.[4] A reversed-

phase C18 column is commonly used with a mobile phase consisting of an acidified aqueous

solution and an organic solvent like methanol or acetonitrile.

Cell Viability and Proliferation Assays: To assess the cytotoxic or anti-proliferative effects of

ellagic acid, assays such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) or WST-1 are frequently employed. These colorimetric assays measure the

metabolic activity of living cells. Studies have used cell lines like 3T3-L1 murine

preadipocytes to investigate effects on adipogenesis.[1]

Western Blotting: This is a key technique for investigating the impact of ellagic acid on

signaling pathways.[12] After treating cells with ellagic acid, cell lysates are prepared, and

proteins are separated by SDS-PAGE. Specific antibodies are used to detect the expression

levels of total and phosphorylated proteins of interest (e.g., Akt, p53, Nrf2), providing insight

into pathway activation or inhibition.[12]

Solubility and Dissolution Studies: To characterize the physicochemical properties of ellagic

acid formulations, solubility is often tested in distilled water or other relevant media.[2]

Samples are agitated for a set period (e.g., 72 hours), and the concentration of dissolved

ellagic acid in the supernatant is quantified, typically by HPLC.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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